Cas no 2228495-03-0 (2-{1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropyl}acetic acid)

• Product Name: 2-{1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropyl}acetic acid
• CAS No: 2228495-03-0
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6190224
• PubChem ID: 165837396
• Update Time: 2025-06-28

2-{1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropyl}acetic acid
• 2228495-03-0
• EN300-1737119
• 2-{1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]cyclopropyl}acetic acid

• Inchi： 1S/C12H18N2O2/c1-9(2)8-14-10(3-6-13-14)12(4-5-12)7-11(15)16/h3,6,9H,4-5,7-8H2,1-2H3,(H,15,16)
• InChI Key： MAKQECWQGFWXAI-UHFFFAOYSA-N
• SMILES： OC(CC1(C2=CC=NN2CC(C)C)CC1)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-{1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropyl}acetic acid

Introduction to 2-{1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropyl}acetic acid (CAS No. 2228495-03-0)

2-{1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropyl}acetic acid, identified by its CAS number 2228495-03-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule exhibits a unique structural framework that combines a cyclopropyl ring with a pyrazole moiety, linked through an acetic acid side chain. The presence of these functional groups makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural motif of 2-{1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropyl}acetic acid is particularly noteworthy due to its potential biological activity. The cyclopropyl group is known to enhance metabolic stability and binding affinity in drug molecules, while the pyrazole ring is a versatile scaffold found in numerous bioactive compounds. The acetic acid side chain introduces a polar region that can interact with biological targets, making this compound a multifaceted tool for medicinal chemists.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. Pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a cyclopropyl group into these derivatives has further expanded their pharmacological spectrum. For instance, studies have shown that cyclopropyl-substituted pyrazoles exhibit enhanced binding to certain enzyme targets, which could lead to the development of more effective drugs.

The synthesis of 2-{1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropyl}acetic acid involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The key step involves the coupling of a pyrazole derivative with a cyclopropane-containing intermediate, followed by functionalization with an acetic acid moiety. This process requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal catalysis and flow chemistry have been employed to optimize these synthetic routes.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The structural features of 2-{1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropyl}acetic acid suggest that it could interact with biological targets in multiple ways, providing opportunities for designing drugs with enhanced efficacy and reduced side effects. Computational modeling and molecular dynamics simulations have been used to predict the binding modes of this compound to various protein targets, offering valuable insights into its mechanism of action.

Recent experimental studies have begun to explore the pharmacological properties of 2-{1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropyl}acetic acid. Initial results indicate that it exhibits promising activity against certain disease-related enzymes and receptors. For example, preliminary data suggest that this compound may inhibit the activity of an enzyme involved in cancer cell proliferation, making it a potential candidate for further development as an anticancer agent. Additionally, its interaction with inflammatory pathways has been investigated, revealing potential therapeutic benefits in managing chronic inflammatory diseases.

The chemical properties of 2-{1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropyl}acetic acid also make it an attractive candidate for further biochemical studies. Its solubility, stability, and metabolic profile are critical factors that determine its suitability for pharmaceutical applications. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate its structure and understand its behavior in biological systems.

In conclusion, 2-{1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropyl}acetic acid (CAS No. 2228495-03-0) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activity make it a valuable asset for drug discovery efforts. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.